Cas no 2172603-80-2 (methyl 3-(3-hydroxythiolan-3-yl)oxane-3-carboxylate)

• Product Name: methyl 3-(3-hydroxythiolan-3-yl)oxane-3-carboxylate
• CAS No: 2172603-80-2
• MF: C₁₁H₁₈O₄S
• MW: 246.323222637177
• CID: 6524456
• PubChem ID: 165603201
• Update Time: 2025-07-14

methyl 3-(3-hydroxythiolan-3-yl)oxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxythiolan-3-yl)oxane-3-carboxylate
• EN300-1630941
• 2172603-80-2

• Inchi： 1S/C11H18O4S/c1-14-9(12)10(3-2-5-15-7-10)11(13)4-6-16-8-11/h13H,2-8H2,1H3
• InChI Key： HDVAGDJXIOFXEP-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)OC)COCCC1)O

Computed Properties

• Exact Mass: 246.09258022g/mol
• Monoisotopic Mass: 246.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.1Ų

Additional information on methyl 3-(3-hydroxythiolan-3-yl)oxane-3-carboxylate

Comprehensive Overview of Methyl 3-(3-hydroxythiolan-3-yl)oxane-3-carboxylate (CAS No. 2172603-80-2)

Methyl 3-(3-hydroxythiolan-3-yl)oxane-3-carboxylate (CAS No. 2172603-80-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a thiolane ring with a oxane (tetrahydropyran) moiety, linked via a carboxylate ester group. This hybrid structure makes it a promising candidate for applications in drug discovery, particularly in the development of novel bioactive molecules targeting metabolic pathways and enzyme inhibition.

The hydroxythiolan component of the molecule introduces a polar functional group, enhancing its solubility and potential interactions with biological targets. Meanwhile, the oxane-carboxylate segment contributes to its stability and bioavailability. Researchers have explored its utility as a building block in asymmetric synthesis, leveraging its chiral centers for stereoselective reactions. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in designing antiviral and anti-inflammatory agents.

In the context of sustainability, methyl 3-(3-hydroxythiolan-3-yl)oxane-3-carboxylate aligns with the growing demand for green chemistry solutions. Its synthesis often employs catalytic methods to minimize waste, addressing concerns about environmental impact. This resonates with trends in AI-driven drug discovery, where computational models prioritize eco-friendly intermediates. Users frequently search for terms like "biodegradable synthetic intermediates" or "chiral building blocks for pharmaceuticals," reflecting the compound's relevance in modern research.

Another area of interest is the compound's potential in flavor and fragrance applications. The oxane ring is known to contribute to woody or sweet olfactory notes, making it a candidate for perfumery. Searches for "sustainable fragrance ingredients" or "non-toxic aroma chemicals" often intersect with discussions about such derivatives. Regulatory compliance and safety profiles are critical here, and the compound's low toxicity data supports its use in consumer products.

From a technical perspective, the CAS No. 2172603-80-2 identifier ensures precise tracking in global chemical databases, aiding in patent research and supply chain transparency. Analytical techniques like NMR and HPLC are essential for characterizing its purity, a topic frequently queried in "quality control of specialty chemicals." The compound's stability under various pH conditions also makes it suitable for formulation studies, a hot topic in drug delivery optimization.

In summary, methyl 3-(3-hydroxythiolan-3-yl)oxane-3-carboxylate represents a versatile scaffold with multidisciplinary applications. Its alignment with trends in green chemistry, AI-aided molecular design, and sustainable consumer goods underscores its industrial and academic value. As research progresses, this compound is poised to play a pivotal role in next-generation chemical innovations.